amine hydrochloride CAS No. 2225147-50-0](/img/structure/B2868674.png)
[1-(4-Fluorophenyl)-3-(methylsulfanyl)propan-2-yl](methyl)amine hydrochloride
Description
[1-(4-Fluorophenyl)-3-(methylsulfanyl)propan-2-yl](methyl)amine hydrochloride, commonly known as 4F-MPH, is a synthetic stimulant that belongs to the phenidate class of compounds. It is a potent psychostimulant that is known to enhance cognitive functions such as attention, memory, and focus. 4F-MPH is a relatively new compound that has gained popularity in the scientific research community due to its potential applications in the field of neuroscience.
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research, where it may serve as a building block for synthesizing peptides or small molecules that interact with proteins. Its unique structure allows for the creation of molecules that can bind to specific protein targets, aiding in the study of protein function and interaction .
Nonlinear Optical Material Development
The related fluorinated chalcones, which share structural similarities with the compound , have been studied for their potential as nonlinear optical materials. These materials are crucial for applications like optical switching, data storage, and frequency doubling .
Neurotensin Receptor Type 2 Research
Compounds structurally similar to 1-(4-Fluorophenyl)-N-methyl-3-(methylthio)propan-2-amine hydrochloride have been identified as selective nonpeptide neurotensin receptor type 2 compounds. This suggests potential applications in neurological research and drug development targeting this receptor .
Antimicrobial Activity
Fluorinated compounds, including those with a similar structure to the compound , have been synthesized and studied for their antimicrobial properties. This application is significant in the development of new antibiotics and antiseptics .
Anti-Cancer Research
Fluorinated pyrazoles, which are structurally related to this compound, have shown promise in anti-cancer research, particularly against breast cancer cell lines. The incorporation of fluorine atoms can increase the binding affinity of the drug to its target .
Molecular Docking Studies
The compound’s structure makes it suitable for molecular docking studies, which are computational simulations used to predict how small molecules, like drugs, will interact with a biological target. This is essential for drug design and discovery processes .
properties
IUPAC Name |
1-(4-fluorophenyl)-N-methyl-3-methylsulfanylpropan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16FNS.ClH/c1-13-11(8-14-2)7-9-3-5-10(12)6-4-9;/h3-6,11,13H,7-8H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMEBEMYAPJKWLI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(CC1=CC=C(C=C1)F)CSC.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17ClFNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorophenyl)-N-methyl-3-(methylthio)propan-2-amine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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